Cas no 1965309-73-2 (2-(3-Methoxy-pyridin-4-yl)-ethylamine dihydrochloride)

• Product Name: 2-(3-Methoxy-pyridin-4-yl)-ethylamine dihydrochloride
• CAS No: 1965309-73-2
• MF: C₈H₁₄Cl₂N₂O
• MW: 225.115560054779
• MDL: MFCD26954807
• CID: 4632057
• PubChem ID: 86767576
• Update Time: 2025-10-28

2-(3-Methoxy-pyridin-4-yl)-ethylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxy-pyridin-4-yl)-ethylamine dihydrochloride
• 2-(3-methoxypyridin-4-yl)ethanamine dihydrochloride
• 2-(3-methoxypyridin-4-yl)ethan-1-amine dihydrochloride
• 2-(3-methoxypyridin-4-yl)ethanamine;dihydrochloride
• SB35001
• W19534
• CS-0062123
• AKOS037646453
• 2-(3-Methoxy-pyridin-4-yl)-ethylaminedihydrochloride
• MFCD26954807
• AS-68911
• 1965309-73-2

• MDL： MFCD26954807
• Inchi： 1S/C8H12N2O.2ClH/c1-11-8-6-10-5-3-7(8)2-4-9;;/h3,5-6H,2,4,9H2,1H3;2*1H
• InChI Key： AMXQLHDKIITSMP-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=NC=CC=1CCN

Computed Properties

• Exact Mass: 224.0483185g/mol
• Monoisotopic Mass: 224.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1

Additional information on 2-(3-Methoxy-pyridin-4-yl)-ethylamine dihydrochloride

Introduction to 2-(3-Methoxy-pyridin-4-yl)-ethylamine dihydrochloride (CAS No. 1965309-73-2) in Modern Pharmaceutical Research

2-(3-Methoxy-pyridin-4-yl)-ethylamine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1965309-73-2, is a significant compound in the realm of pharmaceutical chemistry. This compound, featuring a pyridine core with methoxy and ethylamine substituents, has garnered attention due to its versatile structural properties and potential applications in drug discovery and development. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and pharmacological studies.

The pyridine scaffold is a cornerstone in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. In particular, the 3-methoxy-pyridin-4-yl moiety introduces a hydrophobic pocket that can be exploited for binding affinity optimization. This structural feature has been leveraged in the design of novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and infectious diseases. The ethylamine group further contributes to the compound's pharmacophoric potential, enabling hydrogen bonding interactions that are critical for receptor binding.

Recent advancements in computational chemistry have facilitated the rapid screening of such heterocyclic compounds for their biological activity. Virtual screening algorithms have identified 2-(3-Methoxy-pyridin-4-yl)-ethylamine dihydrochloride as a promising scaffold for further derivatization. Studies have shown that modifications at the pyridine nitrogen or the ethylamine side chain can significantly alter binding kinetics and efficacy. This underscores the importance of structure-activity relationship (SAR) studies in optimizing lead compounds for clinical translation.

In vitro assays have been instrumental in evaluating the potential of 2-(3-Methoxy-pyridin-4-yl)-ethylamine dihydrochloride as a pharmacological agent. Initial studies have highlighted its interaction with monoamine transporters, suggesting potential applications in treating conditions related to neurotransmitter dysregulation. Additionally, its ability to modulate intracellular signaling pathways has been explored, revealing promising avenues for anti-inflammatory and anticancer therapies. These findings align with the growing interest in developing small-molecule modulators that can fine-tune complex biological processes.

The synthesis of 2-(3-Methoxy-pyridin-4-yl)-ethylamine dihydrochloride involves multi-step organic reactions, including nucleophilic substitution and salt formation. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques are essential for producing high-quality intermediates that meet the stringent requirements of pharmaceutical research. The scalability of these synthetic routes is also a critical consideration for future industrial applications.

The pharmacokinetic profile of 2-(3-Methoxy-pyridin-4-yl)-ethylamine dihydrochloride is another area of active investigation. Preclinical studies have assessed its absorption, distribution, metabolism, and excretion (ADME) properties using advanced imaging techniques and mass spectrometry. These studies aim to predict how the compound behaves within the body and identify potential liabilities early in the drug development process. Understanding these parameters is crucial for designing effective dosing regimens and minimizing side effects.

The integration of machine learning and artificial intelligence has revolutionized drug discovery by enabling high-throughput virtual screening and predictive modeling. 2-(3-Methoxy-pyridin-4-yl)-ethylamine dihydrochloride has been incorporated into several machine learning models designed to predict biological activity across diverse therapeutic areas. These models leverage large datasets of experimentally validated compounds to generate insights into novel drug candidates. The accuracy of these predictions has improved significantly, reducing the time and cost associated with traditional trial-and-error approaches.

The regulatory landscape for novel pharmaceutical compounds continues to evolve, emphasizing safety and efficacy through rigorous preclinical and clinical trials. 2-(3-Methoxy-pyridin-4-yl)-ethylamine dihydrochloride represents an early-stage candidate that must navigate these regulatory hurdles before reaching clinical testing. Collaborative efforts between academic researchers and industry partners are essential for advancing such compounds through the pipeline. Public-private partnerships can also play a role in funding translational research that bridges the gap between basic science and clinical application.

Future directions in the study of 2-(3-Methoxy-pyridin-4-yl)-ethylamine dihydrochloride include exploring its role in combination therapies. Polypharmacology, where multiple targets are modulated simultaneously, has emerged as a powerful strategy for treating complex diseases like cancer and neurodegenerative disorders. By designing derivatives that retain key pharmacophoric elements while targeting additional pathways, researchers aim to enhance therapeutic outcomes without exacerbating side effects.

The environmental impact of pharmaceutical research is also gaining traction as an important consideration in drug development. Sustainable synthetic methods that minimize waste and reduce energy consumption are being prioritized alongside traditional approaches. Green chemistry principles are being applied to optimize processes involving 2-(3-Methoxy-pyridin-4-yl)-ethylamine dihydrochloride, ensuring that future pharmaceutical innovations align with global sustainability goals.